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Milciclib Phase IIa Clinical Trial Data in HCC

The table below summarizes the key design and efficacy results from a Phase IIa trial of Milciclib in patients

with unresectable or metastatic HCC who were resistant or intolerant to Sorafenib [1] [2].

Trial Characteristic Details

ClinicalTrials.gov ID NCT03109886 [1]

Study Design Single-arm, multi-center trial [1]

Patient Population 31 enrolled patients with unresectable or metastatic HCC, all

Sorafenib-refractory or intolerant [1]

Treatment Regimen Milciclib 100 mg, 4 days on/3 days off in 4-week cycles [1]

Primary Endpoint Safety (Met) [1]

Key Efficacy Results Value

Clinical Benefit Rate (CBR) at 6
months

64.3% (in 28 evaluable patients) [1]

Objective Response Rate (ORR) 3.6% (1 Partial Response) [1]
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Trial Characteristic Details

Stable Disease (SD) Rate 60.7% [1]

Median Progression-Free

Survival (mPFS)

5.9 months [1]

Median Time to Progression

(mTTP)

5.9 months [1]

The trial concluded that Milciclib was well-tolerated with a manageable toxicity profile and no drug-related

deaths were reported [1].

CDK Inhibitor Profiling and Indications Comparison

Milciclib and the approved CDK4/6 inhibitors have distinct targeting profiles and are developed for different

cancers. The following table provides a comparative overview.

Drug Name
Primary CDK
Targets

Key Approved/Research Indications
Development Stage for
Listed Indications

Milciclib CDK1, CDK2,

CDK4, CDK5,
CDK7 [3] [4]

Hepatocellular Carcinoma (HCC),

Thymic Carcinoma, Colorectal Cancer
(Research)

Phase IIa (HCC), Phase

II (Thymic Carcinoma) [1]
[3] [4]

Palbociclib CDK4, CDK6 [5]
[6]

HR+/HER2- Advanced/Metastatic
Breast Cancer

Approved (FDA, etc.) [5]
[6]

Ribociclib CDK4, CDK6 [5]
[6]

HR+/HER2- Advanced/Metastatic
Breast Cancer

Approved (FDA, etc.) [5]
[6]

Abemaciclib CDK4, CDK6 [5]
[6]

HR+/HER2- Advanced/Metastatic
Breast Cancer

Approved (FDA, etc.) [5]
[6]

Experimental Protocols from Key Studies
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For research reproducibility, here are the methodologies from pivotal trials and studies.

Milciclib Phase IIa HCC Trial (NCT03109886) Design [1]

Patients: Adults with recurrent or metastatic HCC, Child-Pugh score ≤6, ECOG status 0-1, who
failed prior Sorafenib.

Treatment: Oral Milciclib maleate (100 mg) once daily, 4 days on/3 days off per week, in 4-
week cycles.

Assessment: Treatment paused on Day 90 for tumor assessment. Patients with clinical benefit
resumed treatment until Day 180.

Endpoints: Primary endpoint was safety. Secondary endpoints included ORR, PFS, TTP, and
duration of response.

Preclinical Study on Milciclib in Colorectal Cancer (CRC) Models [4]

Cell Lines: Human CRC cells (e.g., HCT116, RKO) and normal intestinal epithelial cells
(NCM460).

Viability Assay: Cells treated with Milciclib for 72 hours, measured with Cell Counting Kit-8
(CCK-8).

Colony Formation: Cells treated with Milciclib (200, 400, 800 nM) for 72 hours, then cultured in
drug-free medium until colony formation.

Radiosensitivity: Clonogenic survival assay performed on parental and radiation-resistant
CRC cells exposed to Milciclib and irradiation (0-8 Gy).

CDK Inhibitor Mechanisms and Clinical Context

The following diagrams illustrate the cellular mechanisms and clinical positioning of these inhibitors.
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Interpretation Guide for Researchers

When evaluating this data for drug development decisions:

Mechanistic Profile: Milciclib's inhibition of CDK2 is a key differentiator being explored to overcome
radioresistance in solid tumors like colorectal cancer [4].

Clinical Data Maturity: The available data for Milciclib is from early-phase trials. While the 64.3%
CBR in a Sorafenib-resistant HCC population is encouraging [1], it requires validation in larger,

randomized trials.
Safety Positioning: The manageable toxicity profile of Milciclib is noted as a potential advantage in

HCC, a patient population often with compromised liver function and low tolerance for severe side
effects [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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